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Compound of Interest

Compound Name: Metalaxyl-M-d6

Cat. No.: B15554873 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical compounds like Metalaxyl-M-d6. This guide provides

immediate, essential safety protocols and logistical plans for its use and disposal. Metalaxyl-M

is the biologically active R-enantiomer of the fungicide metalaxyl and is used to control

diseases caused by soil-borne pathogens.[1][2] The deuterated form, Metalaxyl-M-d6, is often

used as an internal standard in analytical testing.[3]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Metalaxyl-M-d6, based on

safety data sheets and general guidelines for handling pesticides.[4]
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Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes and Face

Safety glasses with side-

shields, goggles, or a face

shield.

Goggles are required when

there is a splash hazard. A

face shield worn over goggles

offers maximum protection.[4]

[5]

Hands Chemical-resistant gloves.

Nitrile, neoprene, or barrier

laminate gloves are

recommended.[4] Avoid leather

or cloth gloves.[4] Gloves

should be inspected for

integrity before each use and

replaced immediately if

damaged.

Body

Long-sleeved shirt and long

pants or a chemical-resistant

suit.

For mixing and loading

concentrated solutions, a

chemical-resistant apron

should also be worn.[6]

Respiratory
Respirator with an appropriate

cartridge.

Recommended when working

with dusts, mists, or in poorly

ventilated areas.[4] Use should

be based on a risk

assessment.

Footwear Closed-toe shoes.

Do not wear leather or canvas

shoes, as they can absorb the

chemical and are difficult to

decontaminate.[7]

Hazard Identification and Toxicity
Metalaxyl-M is classified as harmful if swallowed and can cause serious eye damage.[1][5][8] It

is important to be aware of the potential hazards before handling this compound.
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[5][8]

Eye Damage/Irritation Causes serious eye damage.[5][8]

Skin Sensitization May cause an allergic skin reaction.

Aquatic Toxicity Harmful to aquatic life with long-lasting effects.

Toxicity Data Value Species

Oral LD50 >2000 mg/kg Rat[9]

Dermal LD50 >2000 mg/kg Rat[9]

Fish LC50 (96 h) >100 mg/l -[5]

Daphnia EC50 (48 h) >100 mg/l -[5]

Algae EC50 (72 h) >150 mg/l -[5]

Operational Plan: Step-by-Step Handling Procedure
A clear and concise plan for handling is essential to maintain a safe working environment.

Preparation: Before handling Metalaxyl-M-d6, ensure that the work area is well-ventilated.[4]

A chemical fume hood is recommended.[4] Ensure an eyewash station and safety shower

are readily accessible.

Donning PPE: Put on all required PPE as outlined in the table above before opening the

chemical container.[4]

Weighing and Transfer: Handle the substance carefully to avoid generating dust or aerosols.

[4] Use a contained system for weighing if possible.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.
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Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[4]

Decontamination: Clean all equipment and the work surface thoroughly after use.

Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Gloves should be

removed last and disposed of properly.

Disposal Plan
Proper disposal of Metalaxyl-M-d6 and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Collection: All waste materials, including empty containers, contaminated PPE

(gloves, etc.), and absorbent materials used for spills, should be collected in a designated,

labeled hazardous waste container.

Waste Segregation: Do not mix this waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Container Labeling: The hazardous waste container must be clearly labeled with the

contents, including the name "Metalaxyl-M-d6" and the associated hazards.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for disposal through your institution's EHS office or a licensed hazardous

waste disposal company. Do not dispose of Metalaxyl-M-d6 down the drain or in the regular

trash.[5][10]

Below is a diagram illustrating the workflow for safely handling Metalaxyl-M-d6 in a laboratory

setting.
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Caption: Workflow for Safe Handling of Metalaxyl-M-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Metalaxyl-M (Ref: CGA 329351) [sitem.herts.ac.uk]

2. Metalaxyl - Wikipedia [en.wikipedia.org]

3. medchemexpress.com [medchemexpress.com]

4. benchchem.com [benchchem.com]

5. indofil.com [indofil.com]

6. extension.missouri.edu [extension.missouri.edu]

7. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]

8. cdn.caymanchem.com [cdn.caymanchem.com]

9. tapazol.co.il [tapazol.co.il]

10. agilent.com [agilent.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Metalaxyl-
M-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554873#personal-protective-equipment-for-
handling-metalaxyl-m-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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